Cas no 22819-91-6 (7-Chloroheptanonitrile)
7-Chloroheptanonitrile structure
Product Name:7-Chloroheptanonitrile
7-Chloroheptanonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloroheptanonitrile
- 6-Chlorohexyl cyanide
- 7-chloroheptanenitrile
- 1-chloro-6-cyanohexane
- 7-chloranylheptanenitrile
- 7-Chlor-heptannitril
- 7-chloroheptane-1-nitrile
- 7-chloro-heptanenitrile
- Heptanenitrile,7-chloro
- DTXSID30177375
- NS00021878
- FXBITRHTKQZLRX-UHFFFAOYSA-N
- 7Z6N6926QC
- CS-0450122
- Heptanenitrile, 7-chloro-
- FT-0621388
- SCHEMBL11225741
- 22819-91-6
- AKOS006230425
- EINECS 245-249-8
- DB-046002
-
- MDL: MFCD00039504
- Inchi: 1S/C7H12ClN/c8-6-4-2-1-3-5-7-9/h1-6H2
- InChI Key: FXBITRHTKQZLRX-UHFFFAOYSA-N
- SMILES: ClCCCCCCC#N
- BRN: 1747798
Computed Properties
- Exact Mass: 145.06600
- Monoisotopic Mass: 145.065827
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 92.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Density: 1,003 g/cm3
- Boiling Point: 80°C 0,6mm
- Flash Point: 80°C/0.6mm
- Refractive Index: 1.4520
- PSA: 23.79000
- LogP: 2.69928
7-Chloroheptanonitrile Security Information
- Hazardous Material transportation number:3276
- Hazard Category Code: 20/21/22
- Safety Instruction: S28-S36/37
- HazardClass:6.1
- PackingGroup:III
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/21/22
- Packing Group:III
- Hazard Level:6.1
7-Chloroheptanonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
7-Chloroheptanonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L03997-10g |
7-Chloroheptanenitrile, 99% |
22819-91-6 | 99% | 10g |
¥1539.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L03997-50g |
7-Chloroheptanenitrile, 99% |
22819-91-6 | 99% | 50g |
¥5949.00 | 2023-02-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-278602-10 g |
7-Chloroheptanenitrile, |
22819-91-6 | 10g |
¥1,264.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-278602-10g |
7-Chloroheptanenitrile, |
22819-91-6 | 10g |
¥1264.00 | 2023-09-05 | ||
| Ambeed | A752734-25g |
7-Chloroheptanonitrile |
22819-91-6 | 25g |
$346.0 | 2024-04-21 |
7-Chloroheptanonitrile Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
22819-91-6 (7-Chloroheptanonitrile) Related Products
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- 88726-01-6(Octanenitrile, 3-chloro-)
- 71905-35-6(Octanenitrile, 8-chloro-)
- 628-20-6(4-chlorobutanenitrile)
- 67924-06-5(Hexanedinitrile,polymer with 1,2-dichloroethane)
- 88726-00-5(Octanenitrile, 4-chloro-)
- 88725-99-9(Octanenitrile, 5-chloro-)
- 88725-98-8(Octanenitrile, 6-chloro-)
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